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Compound of Interest

Compound Name: Ferrous bromide

Cat. No.: B049432

For researchers, scientists, and professionals engaged in drug development, precise
identification of chemical compounds is paramount. This technical guide provides essential
information on Ferrous Bromide (FeBrz), focusing on its Chemical Abstracts Service (CAS)
number and molecular weight.

Core Chemical Data

The fundamental identifiers for anhydrous ferrous bromide are summarized in the table below.
This data is critical for accurate substance registration, safety data sheet (SDS) management,
and experimental design.

Identifier Value Citations
CAS Number 7789-46-0 [1112113][41[5]
Molecular Weight 215.65 g/mol [2][5][6]

It is important to note that hydrated forms of ferrous bromide will have different CAS numbers
and molecular weights. For instance, the tetrahydrate of iron(ll) bromide has a CAS number of
20049-61-0[1]. The anhydrous form, a yellow or brownish-colored paramagnetic solid, is a
common precursor to other iron compounds[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Iron(ll) bromide - Wikipedia [en.wikipedia.org]

e 2. Substance Registry Services | US EPA [cdxapps.epa.gov]

e 3. CAS 7789-46-0: Ferrous bromide | CymitQuimica [cymitquimica.com]

e 4. Page loading... [guidechem.com]

o 5. JR{KEK(Il) 98% | Sigma-Aldrich [sigmaaldrich.com]

e 6. Ferrous bromide | Br2Fe | CID 82240 - PubChem [pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Ferrous Bromide: A Technical Overview of Key
Identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049432#ferrous-bromide-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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